Cas no 2733355-41-2 (2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl-)
2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl-
- 4-Iodo-1-methyl-1H-benzo[d]imidazol-2(3H)-one
- EN300-39878851
- 4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
- 2733355-41-2
-
- Inchi: 1S/C8H7IN2O/c1-11-6-4-2-3-5(9)7(6)10-8(11)12/h2-4H,1H3,(H,10,12)
- InChI Key: XNXDABJFPRKBSU-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C2=CC=CC(I)=C2N1
Computed Properties
- Exact Mass: 273.96031g/mol
- Monoisotopic Mass: 273.96031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.900±0.06 g/cm3(Predicted)
- pka: 11.33±0.30(Predicted)
2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39878851-0.05g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 0.05g |
$162.0 | 2023-07-06 | |
| Enamine | EN300-39878851-0.1g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 0.1g |
$241.0 | 2023-07-06 | |
| Enamine | EN300-39878851-0.25g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 0.25g |
$347.0 | 2023-07-06 | |
| Enamine | EN300-39878851-0.5g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 0.5g |
$546.0 | 2023-07-06 | |
| Enamine | EN300-39878851-1.0g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 1.0g |
$699.0 | 2023-07-06 | |
| Enamine | EN300-39878851-2.5g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 2.5g |
$1370.0 | 2023-07-06 | |
| Enamine | EN300-39878851-5.0g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 5.0g |
$2028.0 | 2023-07-06 | |
| Enamine | EN300-39878851-10.0g |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 10.0g |
$3007.0 | 2023-07-06 | |
| 1PlusChem | 1P027WWH-50mg |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 50mg |
$255.00 | 2024-05-07 | |
| 1PlusChem | 1P027WWH-100mg |
4-iodo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one |
2733355-41-2 | 95% | 100mg |
$350.00 | 2024-05-07 |
2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl-
Introduction to 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl- (CAS No: 2733355-41-2)
The compound 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl, identified by its CAS number 2733355-41-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the benzimidazole class, a scaffold renowned for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of an iodine substituent at the 4-position and a methyl group at the 1-position, contribute to its unique reactivity and potential applications in drug discovery.
Benzimidazol-2-one derivatives have long been studied for their pharmacological properties, with applications ranging from anticancer agents to antimicrobial and antiviral drugs. The introduction of an iodine atom at the 4-position of the benzimidazole ring enhances the molecule's ability to participate in various chemical reactions, including cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. This modification opens up avenues for further functionalization and derivatization, making it a valuable intermediate in the synthesis of more complex pharmaceutical entities.
The 1-methyl group at the 1-position of the benzimidazol-2-one core further influences the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. This structural feature is particularly interesting in the context of drug design, as it can modulate the molecule's solubility, metabolic stability, and overall pharmacokinetic profile. The combination of these substituents makes 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that benzimidazole derivatives can interact with various biological targets, including enzymes and receptors involved in disease pathways. The iodine atom in 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl serves as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of additional functional groups that may enhance its biological activity.
In particular, research has highlighted the potential of this compound as an inhibitor of kinases and other enzyme targets relevant to cancer therapy. Kinases play a crucial role in cell signaling pathways that regulate cell growth and division, making them attractive targets for anticancer drugs. The structural motif of benzimidazol-2-one is known to bind effectively to ATP-binding sites on kinases, leading to inhibition of their activity. The presence of an iodine atom at the 4-position further enhances this interaction by allowing for additional hydrogen bonding or hydrophobic interactions with the target protein.
Moreover, the 1-methyl group may contribute to steric hindrance or electronic effects that fine-tune the binding affinity and selectivity of the compound towards specific kinases. This level of structural optimization is critical in drug development, as it helps minimize off-target effects and improve therapeutic efficacy. The ability to modify both the iodine and methyl substituents provides a versatile platform for designing libraries of compounds with tailored biological activities.
Another area of interest is the antimicrobial potential of 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl. Antibacterial and antifungal drugs are essential for treating infections caused by resistant pathogens. Benzimidazole derivatives have demonstrated efficacy against a range of microorganisms due to their ability to disrupt essential cellular processes. The iodine atom at the 4-position may enhance these antimicrobial effects by facilitating interactions with bacterial enzymes or cell wall components.
Recent studies have also explored the use of benzimidazole derivatives as antiviral agents. These compounds can interfere with viral replication by inhibiting key enzymes or proteins involved in viral life cycles. The structural flexibility of benzimidazol-2-one allows for modifications that can optimize interactions with viral targets. For instance, derivatization at the 1-position can enhance binding affinity to viral proteases or polymerases.
The synthesis of 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include halogenation at the 4-position followed by methylation at the 1-position. Advanced synthetic techniques such as transition metal catalysis are often employed to facilitate these transformations efficiently.
Once synthesized, benzimidazolone derivatives like this one undergo rigorous testing to evaluate their pharmacological properties. In vitro assays are used to assess their activity against various biological targets, while animal models provide insights into their efficacy and safety profiles. These studies are crucial for determining whether a compound is suitable for further development into a drug candidate.
The growing threat of antibiotic-resistant bacteria has intensified efforts to discover new antimicrobial agents. Benzimidazole derivatives offer a promising alternative due to their broad-spectrum activity and potential for structural modification. The unique combination of substituents in 2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl makes it an attractive starting point for developing novel antibiotics that can overcome existing resistance mechanisms.
In conclusion,CAS No:2733355 -41 -2, represents a significant advancement in pharmaceutical chemistry with its unique structural features enabling diverse applications in drug discovery. Its potential as an anticancer agent is particularly noteworthy due to its ability to interact with key enzyme targets involved in cell signaling pathways relevant to cancer progression.
2733355-41-2 (2H-Benzimidazol-2-one, 1,3-dihydro-4-iodo-1-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)